Cas no 2432855-04-2 (N'-(4-Chloro-2-methylbenzylidene)-4-methylbenzenesulfonohydrazide)

N'-(4-Chloro-2-methylbenzylidene)-4-methylbenzenesulfonohydrazide is a sulfonohydrazide derivative characterized by its unique molecular structure, incorporating both chloro and methyl substituents on aromatic rings. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules or functional materials. Its well-defined crystalline structure and stability under standard conditions make it suitable for controlled reactions. The presence of electron-withdrawing and electron-donating groups enhances its reactivity in condensation or cyclization processes. Analytical-grade purity ensures reproducibility in research applications, while its synthetic versatility supports investigations in medicinal chemistry and material science. Proper handling and storage are recommended due to its sensitivity to moisture and light.
N'-(4-Chloro-2-methylbenzylidene)-4-methylbenzenesulfonohydrazide structure
2432855-04-2 structure
Product Name:N'-(4-Chloro-2-methylbenzylidene)-4-methylbenzenesulfonohydrazide
CAS No:2432855-04-2
MF:C15H15ClN2O2S
MW:322.809801340103
CID:5074612
Update Time:2026-03-01

N'-(4-Chloro-2-methylbenzylidene)-4-methylbenzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

    • N'-(4-Chloro-2-methylbenzylidene)-4-methylbenzenesulfonohydrazide
    • Inchi: 1S/C15H15ClN2O2S/c1-11-3-7-15(8-4-11)21(19,20)18-17-10-13-5-6-14(16)9-12(13)2/h3-10,18H,1-2H3/b17-10-
    • InChI Key: YUBUEXIMSUIHQR-YVLHZVERSA-N
    • SMILES: ClC1C=CC(/C=N\NS(C2C=CC(C)=CC=2)(=O)=O)=C(C)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 453
  • XLogP3: 3.9
  • Topological Polar Surface Area: 66.9

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Additional information on N'-(4-Chloro-2-methylbenzylidene)-4-methylbenzenesulfonohydrazide

N'-(4-Chloro-2-methylbenzylidene)-4-methylbenzenesulfonohydrazide (CAS 2432855-04-2): A Comprehensive Technical Overview

In the realm of specialty organic compounds, N'-(4-Chloro-2-methylbenzylidene)-4-methylbenzenesulfonohydrazide (CAS 2432855-04-2) has garnered significant attention from researchers and industrial chemists alike. This sulfonohydrazide derivative represents an important class of benzylidene compounds with unique structural features that make it valuable for various scientific applications.

The molecular structure of this compound combines a 4-chloro-2-methylbenzylidene moiety with a 4-methylbenzenesulfonohydrazide group, creating a molecule with interesting electronic properties. Recent studies in materials science have highlighted how such sulfonohydrazide derivatives can serve as building blocks for advanced functional materials, particularly in the development of organic semiconductors and photovoltaic materials - topics currently trending in renewable energy research.

From a synthetic chemistry perspective, N'-(4-Chloro-2-methylbenzylidene)-4-methylbenzenesulfonohydrazide offers several advantages. Its relatively stable nature under standard conditions makes it suitable for various organic transformations, while the presence of both electron-withdrawing and electron-donating groups creates interesting reactivity patterns. Researchers investigating click chemistry and catalyzed coupling reactions have shown particular interest in similar compounds.

The compound's potential applications extend to pharmaceutical intermediates, where sulfonohydrazide derivatives are increasingly recognized for their biological activity. While not directly used as an active pharmaceutical ingredient, its structural features make it valuable for drug discovery programs targeting various disease pathways. This aligns with current industry focus on small molecule therapeutics and targeted drug delivery systems.

In analytical chemistry, CAS 2432855-04-2 has shown utility as a chelating agent and metal ion sensor. The compound's ability to form stable complexes with certain transition metals has potential applications in environmental monitoring and industrial process control - areas receiving increased attention due to growing environmental regulations worldwide.

From a commercial availability standpoint, N'-(4-Chloro-2-methylbenzylidene)-4-methylbenzenesulfonohydrazide is typically supplied as a high-purity crystalline solid by specialty chemical manufacturers. The global market for such fine chemicals has seen steady growth, driven by demand from research institutions, pharmaceutical companies, and material science laboratories.

Handling and storage recommendations for this compound follow standard protocols for organic sulfonamides. While not classified as hazardous under normal conditions, proper laboratory practices should be maintained, including use of personal protective equipment and storage in cool, dry conditions away from strong oxidizers - considerations that reflect the current emphasis on laboratory safety standards in chemical research.

Recent patent literature reveals growing interest in benzylidene sulfonohydrazide derivatives for various technological applications. Several filings in the past three years have described related compounds as components in electronic materials, coatings, and specialty polymers, indicating potential future directions for this chemical family.

For researchers working with CAS 2432855-04-2, analytical characterization typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods provide confirmation of purity and structural integrity, which is particularly important given the compound's use in high-value applications where consistency is critical.

The synthesis of N'-(4-Chloro-2-methylbenzylidene)-4-methylbenzenesulfonohydrazide generally follows established routes for sulfonohydrazone formation, involving condensation of the appropriate aldehyde with 4-methylbenzenesulfonohydrazide. Process optimization studies have focused on improving yield and purity while minimizing environmental impact - reflecting the chemical industry's current priorities around green chemistry principles.

In terms of regulatory status, this compound is not currently subject to significant restrictions in most jurisdictions. However, as with all chemicals, users should stay informed about evolving chemical regulations and REACH compliance requirements, especially given increasing scrutiny of sulfonamide-containing compounds in some markets.

Looking ahead, the scientific community anticipates continued exploration of N'-(4-Chloro-2-methylbenzylidene)-4-methylbenzenesulfonohydrazide and related structures. Areas of particular interest include their potential in supramolecular chemistry, as molecular switches, and in the development of smart materials - all active research frontiers that align with current scientific trends.

For procurement specialists and researchers seeking this compound, key considerations include supplier reliability, batch-to-batch consistency, and available technical support. The growing importance of supply chain resilience in the chemical industry makes these factors particularly relevant in today's market environment.

In conclusion, N'-(4-Chloro-2-methylbenzylidene)-4-methylbenzenesulfonohydrazide (CAS 2432855-04-2) represents an interesting and versatile chemical building block with diverse potential applications across multiple scientific disciplines. Its unique structural features and growing research interest position it as a compound worth watching in the evolving landscape of specialty organic chemicals.

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